Cas no 4324-37-2 (2-Methoxypropanoic acid)

2-Methoxypropanoic acid is a versatile organic compound characterized by its methoxy-substituted carboxylic acid structure. It serves as a valuable intermediate in organic synthesis, particularly in the production of fine chemicals, pharmaceuticals, and agrochemicals. The presence of both the methoxy and carboxyl functional groups enhances its reactivity, enabling applications in esterification, amidation, and other derivatization reactions. Its moderate acidity and solubility in common organic solvents make it suitable for use in controlled reaction conditions. The compound’s stability under standard handling conditions ensures reliable performance in industrial and laboratory settings. Its synthetic utility is further underscored by its role in constructing complex molecular frameworks.
2-Methoxypropanoic acid structure
2-Methoxypropanoic acid structure
Product Name:2-Methoxypropanoic acid
CAS No:4324-37-2
MF:C4H8O3
MW:104.104521751404
MDL:MFCD00126928
CID:830397
PubChem ID:92209
Update Time:2025-10-31

2-Methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Methoxypropionic acid
    • 2-Methoxypropanoic acid
    • 2-methoxypropanoic acid(SALTDATA: FREE)
    • alpha-Methoxypropionic acid
    • Propanoic acid, 2-methoxy-
    • ICPWFHKNYYRBSZ-UHFFFAOYSA-N
    • 2-methoxy-propanoic acid
    • 2-Methoxypropanoic acid #
    • ARONIS23786
    • ARONIS023883
    • (+/-)-2-methoxypropanoic acid
    • BBL023393
    • SB13073
    • AK167072
    • SY034306
    • AK14462
    • AK144621
    • AB0052979
    • Z4752
    • BB
    • .ALPHA.-METHOXYPROPIONIC ACID
    • Q27254286
    • AKOS000195968
    • AKOS016344122
    • DB-013287
    • NS00031327
    • CS-W004806
    • EN300-51257
    • MFCD01632589
    • Z316258898
    • DTXSID6044018
    • SCHEMBL61971
    • SB44727
    • DTXCID4024018
    • 2-methoxypropionicacid
    • ALBB-019163
    • 288B9CW12D
    • EINECS 224-356-3
    • SY066875
    • SY028415
    • SB44633
    • 4324-37-2
    • 26023-30-3
    • MFCD00126928
    • 2-Methoxypropionic acid; alpha-Methoxypropionic acid
    • UNII-288B9CW12D
    • Propionic acid, 2-methoxy-
    • BS-12704
    • MDL： MFCD00126928
    • Inchi： 1S/C4H8O3/c1-3(7-2)4(5)6/h3H,1-2H3,(H,5,6)
    • InChI Key： ICPWFHKNYYRBSZ-UHFFFAOYSA-N
    • SMILES： O(C)C(C(=O)O)C

Computed Properties

  • Exact Mass: 104.04700
  • Monoisotopic Mass: 104.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 69.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.1
  • Topological Polar Surface Area: 46.5

Experimental Properties

  • Density: 1.085
  • Boiling Point: 199 ºC
  • Flash Point: 87 ºC
  • PSA: 46.53000
  • LogP: 0.10590

2-Methoxypropanoic acid Security Information

2-Methoxypropanoic acid Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-Methoxypropanoic acid Pricemore >>

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